Cas no 1538498-78-0 (3-(3,3,3-trifluoropropyl)pyrrolidine)
3-(3,3,3-trifluoropropyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
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- Pyrrolidine, 3-(3,3,3-trifluoropropyl)-
- 3-(3,3,3-trifluoropropyl)pyrrolidine
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- MDL: MFCD22413237
- Inchi: 1S/C7H12F3N/c8-7(9,10)3-1-6-2-4-11-5-6/h6,11H,1-5H2
- InChI Key: HANBUGZSAUUIGV-UHFFFAOYSA-N
- SMILES: N1CCC(CCC(F)(F)F)C1
3-(3,3,3-trifluoropropyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1932620-1g |
3-(3,3,3-trifluoropropyl)pyrrolidine |
1538498-78-0 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1932620-5g |
3-(3,3,3-trifluoropropyl)pyrrolidine |
1538498-78-0 | 5g |
$2650.0 | 2023-09-17 | ||
| Enamine | EN300-1932620-10g |
3-(3,3,3-trifluoropropyl)pyrrolidine |
1538498-78-0 | 10g |
$3929.0 | 2023-09-17 | ||
| Enamine | EN300-1932620-0.05g |
3-(3,3,3-trifluoropropyl)pyrrolidine |
1538498-78-0 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1932620-0.1g |
3-(3,3,3-trifluoropropyl)pyrrolidine |
1538498-78-0 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1932620-0.25g |
3-(3,3,3-trifluoropropyl)pyrrolidine |
1538498-78-0 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1932620-0.5g |
3-(3,3,3-trifluoropropyl)pyrrolidine |
1538498-78-0 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1932620-1.0g |
3-(3,3,3-trifluoropropyl)pyrrolidine |
1538498-78-0 | 1g |
$986.0 | 2023-05-26 | ||
| Enamine | EN300-1932620-2.5g |
3-(3,3,3-trifluoropropyl)pyrrolidine |
1538498-78-0 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1932620-5.0g |
3-(3,3,3-trifluoropropyl)pyrrolidine |
1538498-78-0 | 5g |
$2858.0 | 2023-05-26 |
3-(3,3,3-trifluoropropyl)pyrrolidine Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-(3,3,3-trifluoropropyl)pyrrolidine
Introduction to 3-(3,3,3-trifluoropropyl)pyrrolidine (CAS No. 1538498-78-0)
3-(3,3,3-trifluoropropyl)pyrrolidine, with the CAS number 1538498-78-0, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its pyrrolidine ring and a trifluoropropyl substituent, which contribute to its distinct reactivity and biological activity.
The structure of 3-(3,3,3-trifluoropropyl)pyrrolidine is of particular interest due to the presence of the trifluoromethyl group. This group is known for its electron-withdrawing properties and can significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties make 3-(3,3,3-trifluoropropyl)pyrrolidine a valuable building block in the synthesis of more complex molecules with potential therapeutic applications.
In the context of medicinal chemistry, 3-(3,3,3-trifluoropropyl)pyrrolidine has been explored for its potential as a scaffold in the development of novel drugs. Recent studies have shown that this compound can be used to enhance the pharmacological properties of various drug candidates. For instance, it has been used to improve the potency and selectivity of small molecule inhibitors targeting specific enzymes or receptors. This is particularly relevant in the development of treatments for diseases such as cancer, neurodegenerative disorders, and metabolic diseases.
The synthetic accessibility of 3-(3,3,3-trifluoropropyl)pyrrolidine has also been a focus of recent research. Several efficient synthetic routes have been developed to produce this compound on a larger scale. One notable method involves the reaction of 1-bromo-2,2,2-trifluoroethane with pyrrolidine in the presence of a suitable catalyst. This approach not only simplifies the synthesis but also enhances the yield and purity of the final product.
In addition to its use as a building block in drug discovery, 3-(3,3,3-trifluoropropyl)pyrrolidine has also been investigated for its potential as a ligand in supramolecular chemistry. The unique combination of the pyrrolidine ring and the trifluoromethyl group allows for the formation of stable host-guest complexes with various organic and inorganic molecules. This property has potential applications in areas such as sensor development and materials science.
The biological activity of 3-(3,3,3-trifluoropropyl)pyrrolidine has been another area of active research. Studies have shown that this compound can modulate the activity of certain ion channels and receptors. For example, it has been found to interact with nicotinic acetylcholine receptors (nAChRs), which are involved in various physiological processes including neurotransmission and neuromodulation. This interaction could have implications for the development of new treatments for neurological disorders.
The safety profile of 3-(3,3,3-trifluoropropyl)pyrrolidine is an important consideration for its use in pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.
In conclusion, 3-(3,3,3-trifluoropropyl)pyrrolidine (CAS No. 1538498-78-0) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for the development of novel drugs and other advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern chemical biology.
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